Calyciphylline A

Core Science & Biosynthesis

The Discovery and Isolation of Calyciphylline A from Daphniphyllum calycinum: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Calyciphylline A is a structurally complex hexacyclic alkaloid belonging to the vast family of Daphniphyllum alkaloids. First isolated from the leaves of Daphniphyllum calycinum, this natural product has garnered significant attention from the scientific community due to its intricate molecular architecture. This technical guide provides a comprehensive overview of the discovery, isolation, and structural elucidation of Calyciphylline A. Detailed experimental protocols, quantitative data, and logical workflows are presented to serve as a valuable resource for researchers in natural product chemistry, pharmacology, and drug development. While the broader Daphniphyllum alkaloid family exhibits a range of biological activities, including cytotoxic, anti-HIV, and neurotrophic effects, the specific bioactivity of Calyciphylline A remains an area of ongoing investigation.

Introduction

The Daphniphyllum alkaloids are a diverse and growing class of natural products, with over 350 members identified to date.[1] These compounds are predominantly isolated from plants of the genus Daphniphyllum and are characterized by their complex, often caged, polycyclic skeletons.[1] Their intriguing structures and wide-ranging biological activities, including anti-cancer, anti-HIV, and neurotrophic properties, make them compelling targets for phytochemical and synthetic research.[1]

Calyciphylline A belongs to the calyciphylline A-type subfamily of Daphniphyllum alkaloids, which is one of the largest subfamilies with approximately 50 members.[1] The unique structural framework of these alkaloids presents a significant challenge for total synthesis and offers opportunities for the development of novel synthetic methodologies.[1] This guide focuses on the foundational aspects of Calyciphylline A research: its initial discovery and the methods for its isolation from its natural source.

Discovery of Calyciphylline A

Calyciphylline A was first discovered and isolated in 2003 by Morita and Kobayashi from the leaves of Daphniphyllum calycinum, an evergreen tree native to Southern China.[2][3] This seminal work, published in Organic Letters, described the isolation of two novel hexacyclic Daphniphyllum alkaloids, Calyciphylline A and Calyciphylline B, whose structures were elucidated through extensive spectroscopic analysis.[2] The leaves, stems, and roots of D. calycinum have been used in Traditional Chinese Medicine to treat a variety of ailments, including fever, asthma, and inflammation, suggesting a rich source of bioactive compounds.[4]

Experimental Protocols

The isolation of Calyciphylline A from Daphniphyllum calycinum involves a multi-step process of extraction and chromatographic purification. The following protocol is a generalized procedure based on the methods reported for the isolation of Daphniphyllum alkaloids from this plant species.

Plant Material Collection and Preparation

Fresh leaves of Daphniphyllum calycinum are collected and air-dried. The dried leaves are then ground into a fine powder to increase the surface area for efficient solvent extraction.

Extraction

The powdered plant material is subjected to exhaustive extraction with an organic solvent, typically methanol (B129727) (MeOH), at room temperature. The resulting crude extract is then concentrated under reduced pressure to yield a viscous residue.

Solvent Partitioning

The crude extract is suspended in an acidic aqueous solution (e.g., 2% HCl) and partitioned with a non-polar solvent such as ethyl acetate (B1210297) (EtOAc) to remove neutral and weakly basic compounds. The acidic aqueous layer, containing the protonated alkaloids, is then basified with a base (e.g., NH₄OH) to a pH of approximately 9-10. This basic solution is subsequently extracted with a chlorinated solvent like dichloromethane (B109758) (CH₂Cl₂) or chloroform (B151607) (CHCl₃) to isolate the free alkaloids.

Chromatographic Purification

The crude alkaloid mixture obtained from the solvent partitioning step is subjected to a series of chromatographic techniques for the separation and purification of individual compounds.

• Silica (B1680970) Gel Column Chromatography: The crude alkaloid extract is first fractionated by silica gel column chromatography using a gradient elution system of increasing polarity, typically a mixture of chloroform and methanol (CHCl₃/MeOH).

• Preparative Thin-Layer Chromatography (pTLC): Fractions containing compounds of similar polarity are further purified by preparative TLC on silica gel plates, using a suitable solvent system.

• High-Performance Liquid Chromatography (HPLC): Final purification is often achieved using reversed-phase HPLC (RP-HPLC) with a C18 column and a mobile phase consisting of a mixture of methanol and water or acetonitrile (B52724) and water, often with a small amount of an acid modifier like trifluoroacetic acid (TFA).

Quantitative Data

The structural elucidation of Calyciphylline A was accomplished through a combination of spectroscopic techniques. The following table summarizes the key quantitative data for Calyciphylline A.

Parameter	Value	Reference
Molecular Formula	C₂₃H₃₁NO₄	[2]
Molecular Weight	385.5 g/mol	[2]
Appearance	White amorphous powder	[5]
Optical Rotation	[α]D (MeOH)	Data not available in snippets
HRMS (ESI)	m/z [M+H]⁺	Data not available in snippets
¹H NMR (CDCl₃)	δ (ppm)	Data not available in snippets
¹³C NMR (CDCl₃)	δ (ppm)	Data not available in snippets
Yield	% from dried plant material	Data not available in snippets

Note: Specific numerical data for optical rotation, HRMS, NMR, and yield were not available in the provided search results. These would be found in the full experimental section of the original publication.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the isolation of Calyciphylline A from Daphniphyllum calycinum.

Caption: General workflow for the isolation of Calyciphylline A.

Biological Activity and Signaling Pathways

The biological activities of the broader Daphniphyllum alkaloid family are diverse, with reports of cytotoxic, anti-HIV, and neurotrophic effects.[1] A study on alkaloids isolated from the roots of D. calycinum evaluated their effects on TNFα-induced NF-κB activation, the TGF-β pathway, and cell autophagy.[4][5] In this study, while some known alkaloids showed significant inhibitory activity against NF-κB and TGF-β or induced autophagy, the specific activity of Calyciphylline A was not detailed.[4][5] The only reported biological activity for a closely related compound, Calyciphylline B, is cytotoxicity against L1210 cells with an IC₅₀ value of 12 μM.[6] Further research is required to fully elucidate the pharmacological profile of Calyciphylline A and to identify any associated signaling pathways.

Conclusion

Calyciphylline A stands as a testament to the structural diversity and complexity of the Daphniphyllum alkaloids. Its discovery by Morita and Kobayashi in 2003 opened a new chapter in the study of this fascinating class of natural products. This technical guide has provided a detailed overview of the isolation and characterization of Calyciphylline A, offering a valuable resource for researchers. While the intricate molecular architecture of Calyciphylline A has been a subject of intense synthetic efforts, its biological activities and potential therapeutic applications remain largely unexplored. Future investigations into the pharmacology of Calyciphylline A are warranted and may reveal novel mechanisms of action and therapeutic leads.

References

• 1. chemrxiv.org [chemrxiv.org]
• 2. Calyciphyllines A and B, two novel hexacyclic alkaloids from Daphniphyllum calycinum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.rsc.org [pubs.rsc.org]
• 5. Calycindaphines A–J, Daphniphyllum alkaloids from the roots of Daphniphyllum calycinum - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Protocols & Analytical Methods

The Intricate Path to a Complex Molecule: A Deep Dive into the Total Synthesis of Calyciphylline A and its Congeners

For researchers, scientists, and professionals in drug development, the total synthesis of complex natural products like Calyciphylline A represents a significant challenge and a testament to the power of modern synthetic chemistry. This application note provides a detailed overview of the various strategies employed to construct the architecturally complex core of Calyciphylline A-type alkaloids, presenting key quantitative data, detailed experimental protocols for pivotal reactions, and visual representations of the synthetic logic.

Calyciphylline A and its related Daphniphyllum alkaloids possess a formidable molecular architecture characterized by a dense array of stereocenters and a complex polycyclic framework. These structural intricacies have made them compelling targets for total synthesis, spurring the development of innovative and elegant synthetic strategies. This document summarizes and compares the notable approaches to these challenging molecules.

Comparative Analysis of Synthetic Strategies

Several research groups have successfully navigated the labyrinthine path to Calyciphylline A-type alkaloids. Their approaches, while varied, often converge on the strategic construction of key ring systems. Below is a summary of the quantitative achievements of some of the most prominent total syntheses in this field.

Target Molecule	Research Group	Longest Linear Sequence (LLS)	Overall Yield (%)	Key Strategic Highlights
(-)-Calyciphylline N	Sorensen et al.	37 steps	Not Reported	Intramolecular Diels-Alder, transannular enolate alkylation, Stille carbonylation/Nazarov cyclization
(-)-Himalensine A	Dixon et al.	22 steps	Not Reported	Catalytic, enantioselective prototropic shift/furan Diels-Alder cascade, reductive radical cyclization
(-)-Himalensine A	Kucera et al.	18 steps	Not Reported	Convergent approach via amide coupling/Michael addition/allylation/RCM sequence
(±)-Himalensine A (ABC ring)	Bonjoch et al.	10 steps	8%	Radical cyclization, stereocontrolled aldol (B89426) cyclization
(-)-Daphenylline	Li, A. et al.	19 steps	7.6%	Intramolecular oxidative dearomatization, tandem reductive amination/amidation
(-)-Daphenylline	Li, A. et al.	Not specified	Not Reported	Gold-catalyzed 6-exo-dig cyclization, intramolecular Michael addition, photoinduced olefin isomerization/6π-electrocyclization

Key Synthetic Strategies and Logical Flow

The retrosynthetic analysis of Calyciphylline A-type alkaloids reveals the critical bond disconnections and the strategic importance of constructing key polycyclic intermediates. The following diagrams, rendered in DOT language, illustrate the logical flow of two prominent synthetic strategies.

Technical Notes & Optimization

Technical Support Center: Synthesis of Calyciphylline A

Welcome to the technical support center for the total synthesis of Calyciphylline A and its analogues. This resource provides troubleshooting guides and frequently asked questions to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during their synthetic campaigns.

Frequently Asked Questions (FAQs)

Q1: What are the most significant challenges in the total synthesis of Calyciphylline A?

The synthesis of Calyciphylline A, a complex Daphniphyllum alkaloid, presents several considerable challenges.[1] The primary hurdles include the construction of its sophisticated, polycyclic, and often caged backbone.[1] Key difficulties lie in the stereocontrolled formation of multiple contiguous stereocenters, including all-carbon quaternary centers, and the assembly of the sterically congested ring systems.[2] Researchers often face issues with low yields in key transformations and the potential for undesired side reactions.[1][3]

Q2: Which synthetic strategies have been most successful in constructing the core structure of Calyciphylline A-type alkaloids?

Several successful strategies have been employed to assemble the complex architecture of these alkaloids. Notable approaches include:

• Intramolecular Diels-Alder reactions to construct the bicyclo[2.2.2]octane core.[3][4]

• Radical cyclizations to form key ring systems.[2][5]

• Palladium-catalyzed enolate alkenylation and ring-closing metathesis (RCM) to install specific rings.[4]

• Nazarov cyclization for the formation of five-membered rings.[4]

• Transannular cyclizations to forge crucial carbon-carbon bonds within a macrocyclic precursor.[6]

• An intramolecular stereocontrolled aldol (B89426) cyclization has also been effectively used to close the piperidine (B6355638) ring.[2][5]

Q3: Are there common issues with stereoselectivity, and how can they be addressed?

Yes, achieving the correct stereochemistry is a critical challenge. For instance, thermal Diels-Alder reactions can be non-stereoselective, leading to complex mixtures of diastereomers.[3] The use of Lewis acids, such as Et₂AlCl, can promote stereoselective cycloaddition.[3] In other transformations, the inherent stereochemistry of a substrate is often leveraged to direct the outcome of subsequent reactions. For example, a substrate-controlled intramolecular Diels-Alder reaction has been used to set four contiguous stereocenters with high diastereoselectivity.[3]

Q4: I am struggling with the selective reduction of an amide in the presence of a ketone. What methods have been reported?

Selective amide reduction in the presence of other reducible functional groups is a known difficulty in the synthesis of Daphniphyllum alkaloids.[1] While specific reagents were not detailed in the immediate search results, the literature highlights this as a significant challenge, suggesting that standard reducing agents may not be effective.[1] It is recommended to consult specialized literature on selective amide reductions or to consider protecting the ketone functionality prior to the reduction step.

Troubleshooting Guide

This guide addresses specific issues that may arise during key stages of Calyciphylline A synthesis.

Problem	Potential Cause	Suggested Solution	Relevant Reactions
Low yield in piperidine ring closure via aldol cyclization.	Suboptimal reaction conditions; thermodynamic vs. kinetic control issues.	The stereochemical outcome of the Brønsted acid-promoted aldol cyclization is likely under kinetic control. Optimization of the acid catalyst (e.g., p-TsOH) and temperature may be necessary.[2]	Intramolecular Aldol Cyclization
Formation of C- and O-allylated product mixtures.	Lack of regioselectivity in the allylation of a diketone.	Standard allylation conditions with various bases can lead to complex mixtures. The use of a Tsuji-Trost protocol has been shown to provide the C-allylated product in excellent yield and as a single diastereomer.[3]	Tsuji-Trost Allylation
Complex mixtures resulting from metalation of a vinyl iodide.	Side reactions at the cyclopentenone carbonyl.	Direct metalation with t-BuLi or i-PrMgCl can lead to complex mixtures. It is advisable to protect the carbonyl group. A Luche reduction followed by protection of the resulting alcohol (e.g., as a TBS ether) can circumvent these side reactions.[3]	Metalation and Cyclization
Non-stereoselective thermal Diels-Alder reaction.	High reaction temperatures leading to the formation of multiple diastereomers.	The use of a Lewis acid catalyst such as Et₂AlCl can promote a smooth and stereoselective cycloaddition at lower temperatures.[7]	Intramolecular Diels-Alder Reaction
Difficulty in installing the methyl group at C-8 with the correct stereochemistry.	Inversion of stereochemistry during nucleophilic substitution.	A chemo- and diastereoselective reaction where a tosylate group is substituted by a methyl group with retention of configuration can be achieved using Me₂CuLi formed in situ from MeLi and CuI.[5]	Diastereoselective Methylation

Quantitative Data from Synthetic Routes

The following table summarizes reported yields for key transformations in various synthetic approaches towards Calyciphylline A and related alkaloids.

Transformation	Reagents/Conditions	Substrate	Product	Yield (%)	Reference
ABC Ring System Synthesis (10 steps)	Multiple steps	Linear precursor	Azatricycle 9	8 (overall)	[2][5]
Diastereoselective Methylation	Me₂CuLi, Et₂O-THF	Tosylate 8	Tricycle 9	51	[5]
Birch Reduction	Li, NH₃, THF, t-BuOH	Homobenzylic alcohol (-)-8	1,4-Cyclohexadiene (-)-9	99	[3]
Tsuji-Trost Allylation	Pd₂(dba)₃, dppe, THF	Diketone (+)-34	Allylated product (-)-35	95	[3]
Luche Reduction & TBS Protection	NaBH₄, CeCl₃·7H₂O; TBSCl, imidazole	Enone	Protected alcohol 20	76 (2 steps)	[3]
Diels-Alder Cycloaddition	Et₂AlCl, CH₂Cl₂	Triene 10	Cycloadducts	50 (2 steps)	[3]
Transannular Cyclization & Oxidation	PPTS; DMP	Epoxide (-)-28	Ketone (+)-29	67 (2 steps)	[7]
Reductive Ring Opening	SmI₂	Ketone (+)-29	Hydroxy ketone (+)-30	82	[7]

Key Experimental Protocols

Protocol 1: Diastereoselective Methylation with Retention of Configuration [5]

• To a stirred suspension of CuI (41.9 mg, 0.22 mmol) in Et₂O (5 mL) at 0 °C, add MeLi (1.6 M in Et₂O, 0.28 mL, 0.44 mmol) dropwise.

• Stir the resulting solution for 30 minutes at 0 °C.

• Add a solution of tosylate 8 (45.1 mg, 0.11 mmol) in a 9:1 mixture of Et₂O-THF (5 mL) dropwise via cannula.

• Continue stirring for 1 hour and 30 minutes.

• Quench the reaction with a saturated aqueous solution of Na₂CO₃.

• Extract the mixture with Et₂O (4 x 10 mL).

• Combine the organic extracts, dry over Na₂SO₄, filter, and concentrate under vacuum.

• Purify the crude product by chromatography (hexane:EtOAc, 4:1 → 7:3) to yield tricycle 9 (14 mg, 51%) as a white solid.

Visualizations

Below are diagrams illustrating key concepts and workflows in the synthesis of Calyciphylline A.

References

• 1. chemrxiv.org [chemrxiv.org]
• 2. Synthesis of the ABC Ring of Calyciphylline A-Type Alkaloids by a Stereocontrolled Aldol Cyclization: Formal Synthesis of (±)-Himalensine A - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Daphniphyllum Alkaloids: Total Synthesis of (−)-Calyciphylline N - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Molecular Complexity-Inspired Synthetic Strategies toward the Calyciphylline A‑Type Daphniphyllum Alkaloids Himalensine A and Daphenylline - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

Proper Disposal Procedures for Calyciphylline A: A Guide for Laboratory Professionals

This document provides essential safety and logistical information for the proper disposal of Calyciphylline A, a complex Daphniphyllum alkaloid. The procedures outlined are designed to ensure the safety of researchers, scientists, and drug development professionals while maintaining compliance with standard laboratory safety protocols and environmental regulations. Given the cytotoxic potential of many Daphniphyllum alkaloids, Calyciphylline A should be handled with the utmost care, assuming high toxicity.

Immediate Safety Considerations

Due to the lack of specific toxicological data for Calyciphylline A, it must be treated as a potent, hazardous substance. A related compound, Deoxycalyciphylline B, has demonstrated hepatotoxicity[1]. Therefore, all handling and disposal procedures should be conducted under the principle of "As Low As Reasonably Achievable" (ALARA) exposure[2]. There are no established occupational exposure limits for most cytotoxic drugs, reinforcing the need for stringent safety measures[3][4][5].

Personal Protective Equipment (PPE) is mandatory when handling Calyciphylline A in any form (solid, in solution, or as waste). Required PPE includes:

• Double nitrile gloves

• A disposable, back-closing laboratory gown

• Safety goggles or a face shield

• A properly fitted respirator (e.g., N95 or higher) if there is any risk of aerosolization.

All operations involving Calyciphylline A should be performed within a certified chemical fume hood or a biological safety cabinet to minimize inhalation exposure[4].

Quantitative Data for Related Compounds

While specific quantitative toxicity data for Calyciphylline A is not available, data for a structurally related Daphniphyllum alkaloid, Deoxycalyciphylline B, provides a basis for risk assessment.

Compound	Organism	Route	Toxicity Metric	Value	Reference
Deoxycalyciphylline B	Mouse	Oral	LD50	812 mg/kg	[1]

This data is for a related compound and should be used for indicative risk assessment only. Assume high toxicity for Calyciphylline A.

Step-by-Step Disposal Protocol

Direct chemical neutralization or degradation of Calyciphylline A in a standard laboratory setting is not recommended without a validated protocol specific to this compound. Attempting unverified chemical degradation can be dangerous, potentially creating more hazardous byproducts or causing unintended reactions. Therefore, the standard and safest procedure is to dispose of all Calyciphylline A waste through a licensed hazardous waste management service.

Experimental Workflow for Waste Segregation and Collection:

• Identify all waste streams:

  • Solid Waste: Contaminated consumables such as gloves, weighing paper, pipette tips, and empty vials.

  • Liquid Waste: Unused solutions of Calyciphylline A, solvent rinsates from cleaning contaminated glassware.

  • Sharps Waste: Contaminated needles, syringes, or glass Pasteur pipettes.

• Segregate Waste at the Point of Generation:

  • Use dedicated, clearly labeled, and sealed containers for each waste stream.

  • All waste containers must be compatible with the chemical nature of the waste.

• Container Labeling and Management:

  • Label all waste containers with "Hazardous Waste," "Cytotoxic Waste," and the full chemical name "Calyciphylline A."

  • List all components of a mixture, including solvents and their approximate concentrations.

  • Keep containers securely closed at all times, except when adding waste.

  • Store waste containers in a designated and properly ventilated Satellite Accumulation Area (SAA) within the laboratory.

• Arrange for Professional Disposal:

  • Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup of the hazardous waste.

  • Do not dispose of any Calyciphylline A waste down the drain or in the regular trash.

Logical Workflow for Calyciphylline A Disposal

The following diagram illustrates the decision-making process and workflow for the proper disposal of Calyciphylline A.

Caption: Workflow for the safe disposal of Calyciphylline A waste.

Spill Management Protocol

In the event of a spill, immediate and appropriate action is crucial to prevent exposure and contamination.

• Evacuate and Secure the Area: Alert others in the vicinity and restrict access to the spill area.

• Don Appropriate PPE: Before attempting to clean the spill, put on the full PPE described in Section 1.

• Contain the Spill:

  • For liquid spills, cover with an absorbent material from a chemical spill kit.

  • For solid spills, gently cover with damp paper towels to avoid raising dust.

• Clean the Spill:

  • Working from the outside in, carefully collect all contaminated materials.

  • Place all collected waste into a designated hazardous waste container.

• Decontaminate the Area: Clean the spill area with a suitable laboratory decontaminant, followed by soap and water.

• Dispose of all materials used for cleanup as Calyciphylline A hazardous waste.

• Report the incident to your laboratory supervisor and EHS office.

By adhering to these procedures, researchers can ensure the safe and responsible disposal of Calyciphylline A, protecting themselves, their colleagues, and the environment.

References

• 1. researchgate.net [researchgate.net]
• 2. worksafe.qld.gov.au [worksafe.qld.gov.au]
• 3. escotapestlerx.com [escotapestlerx.com]
• 4. cupe.ca [cupe.ca]
• 5. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]